Cas no 21784-71-4 (2H-1-Benzopyran-2-one,7,8-bis(acetyloxy)-)

• Product Name: 2H-1-Benzopyran-2-one,7,8-bis(acetyloxy)-
• CAS No: 21784-71-4
• MF: C₁₃H₁₀O₆
• MW: 262.214904308319
• CID: 276222
• PubChem ID: 327277
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,7,8-bis(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7,8-bis(acetyloxy)-
• (8-acetyloxy-2-oxochromen-7-yl) acetate
• 7,8-diacetoxy-4-methylcoumarin
• 7,8-diacetoxy-chromen-2-one
• 7,8-diacetoxy-coumarin
• 7,8-Diacetoxycoumarin
• 7,8-Diacetoxy-cumarin
• CCG-36375
• DAPHNETIN DIACETATE
• Daphnetindiacetat
• Diacetyl-daphnetin
• NCI60_002533
• NSC301683
• 7.8-Diacetoxy-cumarin
• DTXSID40316298
• CHEMBL1993632
• 21784-71-4
• NSC-301683

• Inchi： 1S/C13H10O6/c1-7(14)17-10-5-3-9-4-6-11(16)19-12(9)13(10)18-8(2)15/h3-6H,1-2H3
• InChI Key： PXWILQNNCIKVND-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C=CC(=C(C1=2)OC(C)=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 262.0477
• Monoisotopic Mass: 262.047738
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• XLogP3: 1.4

Experimental Properties

• Density: 1.363
• Boiling Point: 445.7°Cat760mmHg
• Flash Point: 201.5°C
• Refractive Index: 1.562
• PSA: 78.9
• LogP: 1.64360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives